5-Iodopentan-2-one
Overview
Description
5-Iodopentan-2-one is a chemical compound with the formula C₅H₉IO . It is also known as 5-Iodo-2-pentanone .
Synthesis Analysis
The synthesis of this compound involves the use of 2-acetylbutyrolactone and hydroiodic acid . The two solutions are pumped at a rate of 1.0 mL min −1 using peristaltic pumps through a 10 mL coil at 80 °C .Molecular Structure Analysis
The molecular formula of this compound is C₅H₉IO . It has an average mass of 212.029 Da and a monoisotopic mass of 211.969803 Da .Scientific Research Applications
Electrochemical Reduction
5-Iodopentan-2-one and related compounds have been studied in the context of electrochemical reduction. Research on 1,5-dibromo-, 1,5-diiodo-, 1-bromo-5-chloro-, and 1-chloro-5-iodopentane shows the potential of these compounds in generating various organic products through intramolecular cyclization and electrochemical processes (Pritts & Peters, 1994).
Laser-Induced Ionization
Studies have investigated the interaction of alkyl iodides, including 1-iodopentane, with strong laser fields. These interactions, analyzed using mass spectrometry, have implications for understanding molecular ionization mechanisms, which are relevant in various scientific fields (Siozos et al., 2005).
Vibration Spectra and Rotational Isomerism
Research on 1-iodopentane has contributed to understanding the vibration spectra and rotational isomerism in chain molecules. These studies have implications for understanding molecular structures and behaviors in different states of aggregation (Matsuura et al., 1979).
Photochemical Decomposition
The photooxidation of iodopentane isomers, which includes compounds similar to this compound, has been explored to study the self-reactions of pentyl peroxyl radicals. This research is significant in understanding the chemical reactions under photochemical conditions (Heimann et al., 2002).
Aldol Condensation in Catalysis
This compound analogs have been used in studying the aldol condensation of ketones on activated alumina. Such studies are crucial for understanding catalytic processes and reaction pathways in organic chemistry (Bell et al., 1984).
Properties
IUPAC Name |
5-iodopentan-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9IO/c1-5(7)3-2-4-6/h2-4H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RZXWNQYIRHMNTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)CCCI | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9IO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70337057 | |
Record name | 5-Iodopentan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70337057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.03 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3695-29-2 | |
Record name | 5-Iodopentan-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70337057 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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